![molecular formula C28H18O4S B1277470 4-(6-(Benzoyloxy)benzo[b]thiophen-2-yl)phenyl benzoate CAS No. 84449-64-9](/img/structure/B1277470.png)
4-(6-(Benzoyloxy)benzo[b]thiophen-2-yl)phenyl benzoate
Overview
Description
4-(6-(Benzoyloxy)benzo[b]thiophen-2-yl)phenyl benzoate is a compound with the molecular formula C28H18O4S and a molecular weight of 450.5 g/mol. This compound is known for its unique physical and chemical properties, making it suitable for various applications in scientific research and industry.
Scientific Research Applications
4-(6-(Benzoyloxy)benzo[b]thiophen-2-yl)phenyl benzoate has a wide range of applications in scientific research, including:
Chemistry: It is used as a building block in the synthesis of more complex molecules and materials.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent.
Industry: It is used in the development of advanced materials, such as organic semiconductors and liquid crystals.
Preparation Methods
The synthesis of 4-(6-(Benzoyloxy)benzo[b]thiophen-2-yl)phenyl benzoate typically involves a multi-step process. One common synthetic route includes the use of palladium-catalyzed reactions to form the benzo[b]thiophene core . The reaction conditions often involve the use of solvents such as dimethylformamide (DMF) and bases like potassium carbonate (K2CO3) under an inert atmosphere . Industrial production methods may vary, but they generally follow similar principles, optimizing reaction conditions for higher yields and purity.
Chemical Reactions Analysis
4-(6-(Benzoyloxy)benzo[b]thiophen-2-yl)phenyl benzoate undergoes various types of chemical reactions, including:
Oxidation: This compound can be oxidized using reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).
Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).
Substitution: Nucleophilic substitution reactions can occur, especially at the benzo[b]thiophene core, using reagents like sodium methoxide (NaOMe) or potassium tert-butoxide (KOtBu).
The major products formed from these reactions depend on the specific reagents and conditions used.
Mechanism of Action
The mechanism by which 4-(6-(Benzoyloxy)benzo[b]thiophen-2-yl)phenyl benzoate exerts its effects involves interactions with specific molecular targets and pathways. For example, its antimicrobial activity may be due to the disruption of bacterial cell membranes, while its anticancer properties could involve the inhibition of specific enzymes or signaling pathways involved in cell proliferation.
Comparison with Similar Compounds
Similar compounds to 4-(6-(Benzoyloxy)benzo[b]thiophen-2-yl)phenyl benzoate include other benzo[b]thiophene derivatives, such as:
- 2-Phenylbenzo[b]thiophene
- 2-(Benzo[b]thiophen-2-yl)pyridine
These compounds share structural similarities but may differ in their physical, chemical, and biological properties.
Properties
IUPAC Name |
[4-(6-benzoyloxy-1-benzothiophen-2-yl)phenyl] benzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H18O4S/c29-27(20-7-3-1-4-8-20)31-23-14-11-19(12-15-23)25-17-22-13-16-24(18-26(22)33-25)32-28(30)21-9-5-2-6-10-21/h1-18H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKKFYIZBFKMUHT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)C3=CC4=C(S3)C=C(C=C4)OC(=O)C5=CC=CC=C5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H18O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80432729 |
Source
|
| Record name | 4-(6-(Benzoyloxy)benzo[b]thiophen-2-yl)phenyl benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80432729 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
450.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
84449-64-9 |
Source
|
| Record name | Benzo[b]thiophene-6-ol, 2-[4-(benzoyloxy)phenyl]-, 6-benzoate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=84449-64-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-(6-(Benzoyloxy)benzo[b]thiophen-2-yl)phenyl benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80432729 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
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